Cas no 146237-62-9 (5-Pyrimidinol,2-(1,1-dimethylethyl)-, sodium salt (1:1))

• Product Name: 5-Pyrimidinol,2-(1,1-dimethylethyl)-, sodium salt (1:1)
• CAS No: 146237-62-9
• MF: C₈H₁₁N₂NaO
• MW: 174.175512552261
• CID: 174371
• PubChem ID: 44152889
• Update Time: 2025-04-19

5-Pyrimidinol,2-(1,1-dimethylethyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol,2-(1,1-dimethylethyl)-, sodium salt (1:1)
• sodium,2-tert-butylpyrimidin-5-olate
• LogP
• 5-Pyrimidinol, 2-(1,1-dimethylethyl)-, sodium salt (1:1)
• DTXSID40891116
• sodium;2-tert-butylpyrimidin-5-olate
• 146237-62-9
• Sodium 2-(tert-butyl)pyrimidin-5-olate
• 5-Pyrimidinol, 2-(1,1-dimethylethyl)-, sodium salt
• SODIUM 2-TERT-BUTYLPYRIMIDIN-5-OLATE

• Inchi： 1S/C8H12N2O.Na/c1-8(2,3)7-9-4-6(11)5-10-7;/h4-5,11H,1-3H3;/q;+1/p-1
• InChI Key： ZAJDAKBNOCHRQW-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C1C=NC(C(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 175.08486
• Monoisotopic Mass: 174.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8A^2

Experimental Properties

• PSA: 46.01